Tert-butyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate

• IUPAC Name: tert-butyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate
• InChI: InChI=1S/C13H25NO3/c1-7-16-9-8-13(14,12(9,5)6)10(15)17-11(2,3)4/h9H,7-8,14H2,1-6H3
• InChI Key: WMBYRXMGMKJFJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C1(C)C)(C(=O)OC(C)(C)C)N
• Molecular Formula: C13H25NO3
• Molecular Weight: 243.34 g/mol

Description

“Tert-butyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate” is likely a cyclobutane derivative, which means it contains a cyclobutane group - a ring of four carbon atoms. The “tert-butyl”, “1-amino”, “3-ethoxy”, “2,2-dimethyl”, and “1-carboxylate” parts of the name suggest various substitutions on this cyclobutane ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclobutane ring is likely to adopt a puckered conformation due to the strain of the four-membered ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the amino and carboxylate groups could allow for a variety of acid-base and nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the carboxylate and the amino group could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on how this compound is used. If it’s used as a pharmaceutical, for example, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it’s handled.

Future Directions

The future directions for research on this compound could involve exploring its potential uses in various fields, such as pharmaceuticals or materials science.